4-[(E)-{2-[(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetyl]hydrazinylidene}methyl]-2-methoxyphenyl acetate

Specification

• Molecular Formula: C19H20N6O6
• Molecular Weight: 428.4 g/mol
• IUPAC Name: [4-[(E)-[[2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetyl]hydrazinylidene]methyl]-2-methoxyphenyl] acetate
• Standard InChI: InChI=1S/C19H20N6O6/c1-11(26)31-13-6-5-12(7-14(13)30-4)8-21-22-15(27)9-25-10-20-17-16(25)18(28)24(3)19(29)23(17)2/h5-8,10H,9H2,1-4H3,(H,22,27)/b21-8+
• Standard InChI Key: ACQVPVJIGTUPJK-ODCIPOBUSA-N
• Isomeric SMILES: CC(=O)OC1=C(C=C(C=C1)/C=N/NC(=O)CN2C=NC3=C2C(=O)N(C(=O)N3C)C)OC
• Canonical SMILES: CC(=O)OC1=C(C=C(C=C1)C=NNC(=O)CN2C=NC3=C2C(=O)N(C(=O)N3C)C)OC

Introduction

This section would introduce the compound "4-[(E)-{2-[(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetyl]hydrazinylidene}methyl]-2-methoxyphenyl acetate," focusing on its structural features and potential applications. The compound appears to be a derivative of purine with hydrazinylidene and phenyl acetate functionalities, suggesting possible biological or pharmaceutical relevance.

Synthesis

This section would explore potential synthetic pathways. Based on the compound's structure:

• Starting Materials: Likely involves purine derivatives and acetyl hydrazones.

• Reaction Conditions: Typical reactions may include condensation under acidic or basic conditions.

• Purification: Chromatography or recrystallization methods.

Applications

Potential applications could include:

• Pharmaceuticals: As purine derivatives often show biological activity.

• Chemical Probes: For studying enzymatic processes involving purines.

Analytical Methods

Characterization techniques might include:

• NMR Spectroscopy: To confirm structural details.

• Mass Spectrometry (MS): For molecular weight determination.

• Infrared Spectroscopy (IR): To identify functional groups.

If you have access to specific databases or additional details about this compound, I can refine this framework further. Let me know how you'd like to proceed!